Cas no 1399655-04-9 (5-(2,5-Dimethyl-2H-pyrazol-3-yl)-furan-2-carboxylic acid)

• Product Name: 5-(2,5-Dimethyl-2H-pyrazol-3-yl)-furan-2-carboxylic acid
• CAS No: 1399655-04-9
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 5150374
• Update Time: 2025-06-08

5-(2,5-Dimethyl-2H-pyrazol-3-yl)-furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2,5-Dimethyl-2H-pyrazol-3-yl)-furan-2-carboxylic acid
• 2-Furancarboxylic acid, 5-(1,3-dimethyl-1H-pyrazol-5-yl)-

• Inchi： 1S/C10H10N2O3/c1-6-5-7(12(2)11-6)8-3-4-9(15-8)10(13)14/h3-5H,1-2H3,(H,13,14)
• InChI Key： JAZNGEDSXHLHTD-UHFFFAOYSA-N
• SMILES： O1C(C2N(C)N=C(C)C=2)=CC=C1C(O)=O

Additional information on 5-(2,5-Dimethyl-2H-pyrazol-3-yl)-furan-2-carboxylic acid

Research Brief on 5-(2,5-Dimethyl-2H-pyrazol-3-yl)-furan-2-carboxylic acid (CAS: 1399655-04-9): Recent Advances and Applications

5-(2,5-Dimethyl-2H-pyrazol-3-yl)-furan-2-carboxylic acid (CAS: 1399655-04-9) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel anti-inflammatory and anticancer agents. This research brief provides an overview of the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential industrial applications.

Recent literature has demonstrated that 5-(2,5-Dimethyl-2H-pyrazol-3-yl)-furan-2-carboxylic acid serves as a versatile scaffold for the design of small-molecule inhibitors targeting specific enzymes and signaling pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported its use in the development of selective COX-2 inhibitors, which exhibit potent anti-inflammatory effects with reduced gastrointestinal side effects compared to traditional NSAIDs. The compound's furan and pyrazole moieties contribute to its ability to interact with key amino acid residues in the enzyme's active site, enhancing binding affinity and selectivity.

In addition to its anti-inflammatory properties, 5-(2,5-Dimethyl-2H-pyrazol-3-yl)-furan-2-carboxylic acid has shown promise in oncology research. A recent preclinical study (2024) investigated its derivatives as potential inhibitors of protein kinases involved in tumor proliferation and metastasis. The results indicated that certain structural modifications of the compound led to improved pharmacokinetic profiles and enhanced in vivo efficacy against triple-negative breast cancer cell lines. These findings underscore the compound's potential as a lead structure for the development of targeted cancer therapies.

The synthesis and optimization of 5-(2,5-Dimethyl-2H-pyrazol-3-yl)-furan-2-carboxylic acid derivatives have also been a focus of recent research. Advanced computational methods, including molecular docking and quantitative structure-activity relationship (QSAR) studies, have been employed to predict the biological activity of novel analogs. These approaches have facilitated the identification of promising candidates with improved drug-like properties, such as enhanced solubility and metabolic stability. Furthermore, green chemistry approaches have been explored to optimize the synthetic routes, reducing environmental impact while maintaining high yields and purity.

From an industrial perspective, the compound's potential extends beyond pharmaceutical applications. Recent patents have highlighted its use in the development of specialty chemicals, including advanced materials with unique optical and electronic properties. The heterocyclic structure of 5-(2,5-Dimethyl-2H-pyrazol-3-yl)-furan-2-carboxylic acid makes it an attractive building block for the design of functional materials with applications in organic electronics and sensor technologies.

In conclusion, 5-(2,5-Dimethyl-2H-pyrazol-3-yl)-furan-2-carboxylic acid (CAS: 1399655-04-9) represents a compound of significant interest in multiple research domains. Its diverse biological activities and structural versatility continue to inspire innovative applications in drug discovery and materials science. Future research directions may include further exploration of its mechanism of action, development of novel derivatives with enhanced therapeutic profiles, and investigation of its potential in emerging fields such as theranostics and personalized medicine. The compound's unique chemical properties ensure its continued relevance in advancing both fundamental research and applied sciences.